Cas no 1849262-89-0 (2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine)

• Product Name: 2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine
• CAS No: 1849262-89-0
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6014892
• PubChem ID: 130545249
• Update Time: 2025-06-08

2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1840302
• 1849262-89-0
• 2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine

• Inchi： 1S/C8H15N3/c1-4-11-6-5-10-7(11)8(2,3)9/h5-6H,4,9H2,1-3H3
• InChI Key： MRBZXVJOTXBACM-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C(C)(C)N)CC

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine

Professional Introduction to 2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine (CAS No. 1849262-89-0)

2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine, with the chemical formula C₇H₁₂N₂, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number CAS No. 1849262-89-0, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of an imidazole ring and an amine functional group makes it a versatile building block for synthesizing more complex molecules with therapeutic implications.

The imidazole moiety, a five-membered heterocyclic compound containing nitrogen, is known for its stability and prevalence in biological systems. Specifically, the ethyl-substituted imidazole ring in 2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine contributes to its reactivity and interaction with biological targets. This characteristic has made it a valuable scaffold for designing molecules that can modulate enzyme activity, receptor binding, and other pharmacological interactions.

The amine functional group at the propyl chain terminus further enhances the compound's potential as a pharmacophore. Amines are common in drug molecules due to their ability to form hydrogen bonds and participate in various chemical reactions, including nucleophilic substitution and condensation reactions. These properties make 2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine a promising candidate for further derivatization and optimization.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine has been explored in several research studies for its potential role in treating various diseases. One of the most notable areas of research is its application in anti-inflammatory and immunomodulatory therapies. Studies have shown that derivatives of this compound can interact with inflammatory cytokines and modulate immune responses, making them attractive candidates for treating chronic inflammatory conditions.

Additionally, the compound has shown promise in the development of antimicrobial agents. The unique structural features of 2-(1-ethyl-1H-imidazol-2-yl)propan-2-amine allow it to disrupt bacterial cell membranes and inhibit key enzymatic pathways essential for microbial survival. This has led to investigations into its efficacy against resistant bacterial strains, providing a potential alternative to conventional antibiotics.

The synthesis of 2-(1-ethyl-1H-imidazol-2-yloxy)propananamine involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of ethyl hydrazine with acetone to form 1-et hyl-lh-imidazole-l-carboxaldehyde. This intermediate is then reacted with propylamine to yield the desired product. The synthetic route underscores the importance of careful control over reaction conditions to ensure high yield and purity.

The pharmacokinetic properties of 2-(1-et hyl-lh-imidazol -y l)prop an -a m ine are also subjects of extensive research. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Further investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles will be crucial for optimizing dosing regimens and minimizing side effects.

In conclusion, 2-(1-et hyl-lh-imidazol -y l)prop an -a m ine (CAS No. 1849262 -89 -0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its observed biological activities, make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.